Cas no 1176726-69-4 (2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 1176726-69-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5924833
• PubChem ID: 39159951
• Update Time: 2025-05-25

2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1176726-69-4
• AKOS017565888
• 2-[(4-methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• EN300-712153
• 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H16N2O2S/c1-8-2-4-13(5-3-8)6-10-12-9(7-16-10)11(14)15/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： BAHPRRVQSVSIFN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN1CCC(C)CC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid

Exploring the Properties and Applications of 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1176726-69-4)

In the realm of organic chemistry and pharmaceutical research, 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1176726-69-4) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1176726-69-4, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both a methylpiperidine moiety and a carboxylic acid group in its structure makes it a versatile intermediate in drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in thiazole-based compounds, particularly those with piperidine substitutions. Researchers are actively investigating their roles as enzyme inhibitors, receptor modulators, and antimicrobial agents. The compound's CAS registry number 1176726-69-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern medicinal chemistry. Its molecular formula, C₁₁H₁₆N₂O₂S, and precise molecular weight (240.32 g/mol) are critical for analytical purposes, especially in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) studies.

One of the most compelling aspects of 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid is its potential in central nervous system (CNS) drug development. The 4-methylpiperidine fragment is a common pharmacophore in neuroactive compounds, suggesting possible applications in treating neurological disorders. Additionally, the thiazole ring is a privileged scaffold in anticancer research, as evidenced by its presence in FDA-approved drugs like dasatinib. This dual functionality positions CAS No. 1176726-69-4 as a promising candidate for multi-target drug design.

From a synthetic perspective, the compound's carboxylic acid group offers opportunities for further derivatization, such as amide bond formation or esterification. This flexibility aligns with the current demand for structure-activity relationship (SAR) studies in pharmaceutical labs. Moreover, its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO)—makes it suitable for in vitro assays and biochemical screening. These properties are frequently queried in search engines by chemists optimizing drug delivery systems.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring eco-friendly synthesis routes for thiazole-4-carboxylic acid derivatives to reduce waste and energy consumption. The CAS 1176726-69-4 compound's stability under ambient conditions further enhances its appeal for industrial-scale production, addressing the growing market need for sustainable chemical intermediates.

In material science, the heterocyclic core of this molecule has shown promise in organic electronics and coordination chemistry. Its ability to act as a ligand for metal ions opens doors for designing catalysts or luminescent materials. These applications are particularly relevant in the context of renewable energy technologies, a hot topic in both academic and industrial circles.

As regulatory agencies emphasize compound characterization, the availability of high-purity 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid with documented NMR and HPLC spectra becomes crucial. Suppliers catering to the research chemicals market increasingly list this information to meet stringent quality standards. This transparency responds to frequent search queries about compound purity verification methods.

The future outlook for CAS No. 1176726-69-4 appears bright, with patent filings indicating its incorporation into novel therapeutic formulations. Its structural motifs align with several drug discovery trends, including fragment-based design and covalent inhibitor development. As the scientific community continues to unravel its full potential, this compound will likely remain a subject of intensive study across multiple disciplines.